7-Chloro-1,4-dihydropyrido[4,3-d][1,3]oxazin-2-one

• IUPAC Name: 7-chloro-1,4-dihydropyrido[4,3-d][1,3]oxazin-2-one
• InChI: InChI=1S/C7H5ClN2O2/c8-6-1-5-4(2-9-6)3-12-7(11)10-5/h1-2H,3H2,(H,10,11)
• InChI Key: RZVSKGQHILXARU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=C(C=C2NC(=O)O1)Cl
• Molecular Formula: C7H5ClN2O2
• Molecular Weight: 184.58 g/mol

Description

“7-Chloro-1,4-dihydropyrido[4,3-d][1,3]oxazin-2-one” is a chemical compound that belongs to the class of fused heterocyclic systems. It’s a derivative of pyrido[2,3-d]pyrimidin-5-one, pyrido[2,3-d]pyrimidin-7-one, and pyrimidino[4,5-d][1,3]oxazine.

Synthesis Analysis

The synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives involves heating 5-acetyl-4-aminopyrimidines under reflux with MeONa in BuOH. The 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Chemical Reactions Analysis

The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines. In the presence of an activated CH2 group in the amide moiety, the cyclization involves this group and the acetyl carbonyl, giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Scientific Research Applications

Antitumor Activity

7-Chloro-1,4-dihydropyrido[4,3-d][1,3]oxazin-2-one: and its derivatives have been investigated for their in vivo antitumor activity . Researchers synthesized a series of 7-chloro-3-[substituted (amino/phenyl amino)]-2-phenyl quinazolin-4(3H)-one/thione derivatives and 1-(7-chloro-4-oxo/-2-phenylquinazoline-3(4H-yl)) substituted urea derivatives . In Swiss albino mice with Ehrlich ascites carcinoma (EAC), these compounds demonstrated significant antitumor effects. .

Analytical Chemistry

The compound has been utilized in analytical chemistry. .

Nitric Oxide Synthase Inhibition

The related compound 2,3-dihydropyrido[2,3-d][1,3]oxazol-2-one has been investigated for its potential to inhibit nitric oxide synthases (NOS) . .

Synthetic Transformations

The compound’s reactivity allows for various synthetic transformations. .

Future Directions

The construction of molecules containing heterocycles, which are linked directly or via a spacer, as well as fused heterocycles, and the further evaluation of their chemical properties and biological activity are a rapidly growing area of organic synthesis. Therefore, “7-Chloro-1,4-dihydropyrido[4,3-d][1,3]oxazin-2-one” and its derivatives could be subjects of future research in this field.